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Compound of Interest

Compound Name: Euojaponine D

Cat. No.: B150139 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety protocols and logistical plans for the handling and

disposal of Euojaponine D, a sesquiterpenoid alkaloid with potent insecticidal activity.

Adherence to these guidelines is critical to ensure a safe laboratory environment and the

integrity of your research.

Essential Safety and Handling
Euojaponine D, like many biologically active alkaloids, requires careful handling to minimize

exposure and associated risks. The following personal protective equipment (PPE) is

mandatory when working with this compound.

Personal Protective Equipment (PPE) Summary
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and potential aerosols that can

cause serious eye irritation or

damage.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, double-gloved).

To prevent skin contact, which

may lead to irritation or

absorption of the compound.

Body Protection
A lab coat or a chemical-

resistant suit.

To shield the body from

accidental spills and splashes.

Respiratory Protection

Use in a well-ventilated area or

with a certified chemical fume

hood. In cases of potential

aerosol generation or

insufficient ventilation, a

NIOSH-approved respirator is

required.

To avoid inhalation of any

airborne particles or aerosols.

Operational Plan: From Receipt to Disposal
A systematic approach to managing Euojaponine D throughout its lifecycle in the laboratory is

crucial for safety and regulatory compliance.

Step-by-Step Handling Protocol
Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

Verify that the product name and CAS number (128397-42-2) match the order.

Storage: Store Euojaponine D in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents. The container should be tightly

sealed.

Preparation and Use: All handling of Euojaponine D, including weighing and solution

preparation, must be conducted within a certified chemical fume hood to minimize inhalation
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exposure.

Spill Management: In case of a spill, evacuate the immediate area. Wear the prescribed PPE

and contain the spill using an inert absorbent material. Collect the absorbed waste into a

sealed, labeled hazardous waste container.

Decontamination: All surfaces and equipment that have come into contact with Euojaponine
D must be decontaminated.

Waste Disposal: All waste materials, including contaminated PPE, absorbent materials, and

empty containers, must be disposed of as hazardous chemical waste in accordance with

local, state, and federal regulations. Do not dispose of Euojaponine D down the drain.

Quantitative Data
Property Value

CAS Number 128397-42-2

Molecular Formula C₄₁H₄₇NO₁₇

Molecular Weight 825.81 g/mol

Experimental Workflow
The following diagram illustrates the standard workflow for handling Euojaponine D in a

laboratory setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b150139?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

